Cinerin I
Cinerin I
Cinerin I is a member of pyrethrins.
Brand Name:
Vulcanchem
CAS No.:
25402-06-6
VCID:
VC20793632
InChI:
InChI=1S/C20H28O3/c1-7-8-9-14-13(4)17(11-16(14)21)23-19(22)18-15(10-12(2)3)20(18,5)6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7-/t15-,17+,18+/m1/s1
SMILES:
CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C)C
Molecular Formula:
C₂₀H₂₈O₃
Molecular Weight:
316.4 g/mol
Cinerin I
CAS No.: 25402-06-6
Cat. No.: VC20793632
Molecular Formula: C₂₀H₂₈O₃
Molecular Weight: 316.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cinerin I is a member of pyrethrins. |
|---|---|
| CAS No. | 25402-06-6 |
| Molecular Formula | C₂₀H₂₈O₃ |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | [(1S)-3-[(Z)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate |
| Standard InChI | InChI=1S/C20H28O3/c1-7-8-9-14-13(4)17(11-16(14)21)23-19(22)18-15(10-12(2)3)20(18,5)6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7-/t15-,17+,18+/m1/s1 |
| Standard InChI Key | FMTFEIJHMMQUJI-DFKXKMKHSA-N |
| Isomeric SMILES | C/C=C\CC1=C([C@H](CC1=O)OC(=O)[C@@H]2[C@H](C2(C)C)C=C(C)C)C |
| SMILES | CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C)C |
| Canonical SMILES | CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C)C |
| Colorform | Viscous liquid |
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